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Compound of Interest

Compound Name: 3-Methylcyclopentanol

Cat. No.: B093247

A Technical Guide to 3-Methylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylcyclopentanol, a cyclic
alcohol that serves as a versatile building block in organic synthesis. This document details its

chemical identity, physicochemical properties, and a representative experimental protocol for its
synthesis. A logical workflow for its preparation is also presented visually.

Core Chemical Information

CAS Number: 18729-48-1[1][2][3][41516][71[8]

Molecular Formula: CeH120[1][2][3][7][9][10][11][12]

Physicochemical Data

A summary of key quantitative data for 3-Methylcyclopentanol is presented in Table 1. This
information is crucial for its application in experimental settings, particularly for reaction setup
and purification procedures.
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Property Value Source(s)
Molecular Weight 100.16 g/mol [41[10][12]
Boiling Point 149-150 °C [12]
Density 0.91 g/mL at 25 °C [12]
Refractive Index (n2°/D) 1.446 [12]

Flash Point 55 °C (131 °F) [12]
Physical Form Clear, colorless liquid [1][13]

Synthesis of 3-Methylcyclopentanol: An
Experimental Protocol

The synthesis of 3-Methylcyclopentanol can be effectively achieved through the reduction of
3-methylcyclopentanone. The following protocol is a representative method that can be
adapted for laboratory-scale synthesis.

Diastereoselective Reduction of 3-
Methylcyclopentanone

This procedure focuses on the reduction of the ketone precursor to the corresponding alcohol.
The choice of reducing agent can influence the stereochemical outcome.

Materials:

3-methylcyclopentanone

Sodium borohydride (NaBHa4) or Lithium aluminum hydride (LiAIH4)

Methanol or anhydrous diethyl ether

Hydrochloric acid (1 M)

Saturated aqueous sodium bicarbonate solution
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e Brine (saturated aqueous sodium chloride)

¢ Anhydrous magnesium sulfate (MgSOQOa)

» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-
methylcyclopentanone (1 equivalent) in a suitable solvent (e.g., methanol for NaBHa
reduction).

e Cooling: Cool the solution in an ice bath to 0 °C.

» Addition of Reducing Agent: Slowly add the reducing agent (e.g., sodium borohydride, 1.1
equivalents) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours.
Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting
material is consumed.

e Quenching: Carefully quench the reaction by slowly adding 1 M hydrochloric acid at 0 °C
until the effervescence ceases.

o Work-up: Remove the organic solvent under reduced pressure. Add water to the residue and
extract the aqueous layer with an organic solvent (e.g., diethyl ether, 3 x 50 mL).

e Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium
bicarbonate solution and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude 3-Methylcyclopentanol.

 Purification: The crude product can be purified by fractional distillation under reduced
pressure or by flash column chromatography on silica gel.

Synthetic Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b093247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates a logical workflow for the synthesis of 3-Methylcyclopentanol
from its ketone precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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